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Compound of Interest

Compound Name: Sulfuric acid

Cat. No.: B1172036

An In-depth Technical Guide to the Thermodynamic Properties of Concentrated Sulfuric Acid
Solutions

This technical guide provides a comprehensive overview of the key thermodynamic properties
of concentrated sulfuric acid solutions at various temperatures. The information is intended for
researchers, scientists, and drug development professionals who work with sulfuric acid and
require a thorough understanding of its physical and chemical behavior. This document
summarizes essential quantitative data in tabular form, details relevant experimental protocols,
and provides visualizations of key workflows.

Thermodynamic Properties Data

The following tables summarize the critical thermodynamic properties of sulfuric acid
solutions, including density, viscosity, specific heat capacity, and enthalpy of dilution, at various
concentrations and temperatures.

Density

The density of sulfuric acid solutions is a fundamental property that varies significantly with
both concentration and temperature. Generally, density increases with concentration and
decreases with increasing temperature.[1]
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Concentration (% wiw) Temperature (°C) Density (g/cm?)
10 20 1.0661
20 20 1.1394
30 20 1.2185
40 20 1.3028
50 20 1.3951
60 20 1.4983
70 20 1.6105
80 20 1.7272
90 20 1.8144
95-98 20 ~1.84
100 25 ~1.84

Sources:[2][3][4][5]

Viscosity

The viscosity of sulfuric acid is highly dependent on its concentration and temperature.
Concentrated sulfuric acid is a viscous liquid due to strong intermolecular hydrogen bonding.

[6]
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Concentration (% wiw) Temperature (°C) Viscosity (mPa-s or cP)
10 20 1.33
20 20 1.89
40 20 3.78
60 20 8.86
80 20 21.3
97 20 27.0
100 25 23.80
100 30 20.10
100 50 11.70
100 75 6.60
100 100 4.10

Sources:[7][8][9]

Specific Heat Capacity

The specific heat capacity of sulfuric acid solutions varies with concentration and temperature.

. Specific Heat Capacity
Concentration (% wiw) Temperature (°C)

(Jlg-K)
10 25 3.93
20 25 3.60
40 25 2.97
60 25 2.39
80 25 1.88
98 25 1.42
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Source:[10]

Enthalpy of Dilution

The dilution of concentrated sulfuric acid is a highly exothermic process, releasing a
significant amount of heat.[11] The integral enthalpy of dilution refers to the total heat change
when a solution of a given concentration is diluted to a final, lower concentration.

Initial Molality Final Molality Enthalpy of
Temperature (°C) o

(mol/kg) (mol/kg) Dilution (kJ/mol)

1.0 0 25 -15.73

2.0 0 25 -22.89

5.0 0 25 -38.91

10.0 0 25 -56.27

18.0 (Conc.) ~1.8 25 -71.76

Sources:[12][13][14][15]

Experimental Protocols

Accurate measurement of the thermodynamic properties of corrosive substances like
concentrated sulfuric acid requires specialized equipment and meticulous procedures.

Preparation and Standardization of Sulfuric Acid
Solutions

A common laboratory procedure involves the preparation of a sulfuric acid solution of a
specific molarity, followed by standardization to determine its exact concentration.

Protocol for Preparation of 0.5 M Sulfuric Acid:

e Slowly and with constant stirring, add 30 mL of concentrated sulfuric acid to approximately
800 mL of purified water in a 1000 mL volumetric flask.[16]
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e The dilution process is highly exothermic, so the solution must be allowed to cool to room
temperature (25°C).[16]

e Once cooled, add more purified water to bring the final volume to the 1000 mL mark.[17]
Protocol for Standardization:

o Accurately weigh approximately 1.5 g of anhydrous sodium carbonate that has been
previously dried at 270°C for one hour.[16]

e Dissolve the sodium carbonate in 100 mL of distilled water.[16]
e Add 0.1 mL of methyl red indicator to the sodium carbonate solution.[16]

« Titrate the solution with the prepared sulfuric acid from a burette with constant stirring until
the solution turns a faint pink.[16][17]

» Heat the solution to boiling, then cool it and continue the titration until the faint pink color is
no longer affected by further boiling.[16][17]

e The exact molarity is calculated based on the reaction stoichiometry between sulfuric acid
and sodium carbonate.[16]

Measurement of Thermodynamic Properties

Various experimental techniques are employed to measure the thermodynamic properties of
solutions.

o Density: Density is typically measured using a hydrometer or a pycnometer.[1][18] For high
precision, a vibrating tube densimeter can be used, which measures the oscillation
frequency of a U-shaped tube filled with the sample.

 Viscosity: Viscosity is often determined using a suspended-level viscometer, such as an
Ubbelohde type.[18] The time it takes for a specific volume of the liquid to flow through a
capillary is measured under controlled temperature conditions.

e Heat Capacity and Enthalpy of Dilution: These properties are measured using calorimetry.
[12][19]
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o Differential Scanning Calorimetry (DSC): This technique measures the difference in the
amount of heat required to increase the temperature of a sample and a reference.[19]

o Isothermal Titration Calorimetry (ITC): Can be used to measure the heat released or
absorbed during the dilution of a solution.

o Adiabatic Calorimetry: A highly accurate but slower method where the sample is thermally

isolated from its surroundings.[19]

o Solution Calorimetry: Involves dissolving a substance in a solvent to measure the enthalpy

of solution or reaction.[19]

For corrosive and hazardous materials like sulfuric acid, all experimental work must be
conducted in a well-ventilated fume hood, with appropriate personal protective equipment
(PPE), including acid-resistant gloves, safety goggles, and a lab coat.[20][21]

Visualizations

The following diagrams illustrate key experimental workflows.

Solution Preparation Standardization

Slowly add conc. H2SOs Allow solution to cool Dilute to final volume Prepare primary standard Titrate HaSOa solution
- against primary standard
to water with stirring 0 room temperature in volumetric flask (e.g., anhydrous NazCOs) SLprimary sta

Click to download full resolution via product page

Caption: Workflow for the preparation and standardization of a sulfuric acid solution.
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Caption: Generalized workflow for the experimental determination of a thermodynamic
property.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172036#thermodynamic-properties-of-
concentrated-sulfuric-acid-solutions-at-various-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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